Cas no 1057855-79-4 (Methyl 5,6,7,8-Tetrahydro-1,6-Naphthyridine-2-Carboxylate(WX141173))

• Product Name: Methyl 5,6,7,8-Tetrahydro-1,6-Naphthyridine-2-Carboxylate(WX141173)
• CAS No: 1057855-79-4
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 4559900
• Update Time: 2025-10-30

Methyl 5,6,7,8-Tetrahydro-1,6-Naphthyridine-2-Carboxylate(WX141173) Chemical and Physical Properties

Names and Identifiers

• Methyl 5,6,7,8-Tetrahydro-1,6-Naphthyridine-2-Carboxylate(WX141173)
• Methyl 5,6,7,8-Tetrahydro-1,6-Naphthyridine-2-Carboxylate

• Inchi： 1S/C10H12N2O2/c1-14-10(13)9-3-2-7-6-11-5-4-8(7)12-9/h2-3,11H,4-6H2,1H3
• InChI Key： YQMKMEVFIVFPTQ-UHFFFAOYSA-N
• SMILES： N1C2=C(CNCC2)C=CC=1C(OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on Methyl 5,6,7,8-Tetrahydro-1,6-Naphthyridine-2-Carboxylate(WX141173)

Introduction to Methyl 5,6,7,8-Tetrahydro-1,6-Naphthyridine-2-Carboxylate (CAS No. 1057855-79-4)

Methyl 5,6,7,8-Tetrahydro-1,6-Naphthyridine-2-Carboxylate, commonly referred to as WX141173, is a compound with the CAS number 1057855-79-4. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. The structure of WX141173 is characterized by a naphthyridine ring system with a methyl ester group attached at the 2-position and a tetrahydro substitution pattern on the ring. This configuration imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for research and development.

The synthesis of Methyl 5,6,7,8-Tetrahydro-1,6-Naphthyridine-2-Carboxylate involves a series of well-defined chemical reactions that ensure high purity and structural integrity. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process of WX141173, reducing costs and improving yield. These improvements have made the compound more accessible for large-scale studies and commercial applications.

In terms of applications, Methyl 5,6,7,8-Tetrahydro-1,6-Naphthyridine-2-Carboxylate has shown promise in several areas. One of the most notable applications is its use as an intermediate in the synthesis of bioactive compounds. For instance, studies have demonstrated that derivatives of WX141173 exhibit potent activity against various enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. This highlights the potential of Methyl 5,6,7,8-Tetrahydro-1,6-Naphthyridine-2-Carboxylate as a lead compound for drug discovery.

The pharmacological profile of Methyl 5,6,7,8-Tetrahydro-1,6-Naphthyridine-2-Carboxylate has been extensively studied in recent years. Preclinical studies have revealed that the compound exhibits favorable pharmacokinetic properties, including good bioavailability and minimal toxicity in animal models. These findings suggest that WX141173 could be a safe and effective candidate for therapeutic interventions.

In addition to its pharmacological applications,